Cas no 2680770-75-4 (5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2680770-75-4
• MF: C₁₁H₁₄N₂O₄S
• MW: 270.304861545563
• CID: 5633939
• PubChem ID: 165917338
• Update Time: 2025-10-31

5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680770-75-4
• EN300-28283357
• 5-methyl-2-(2-{[(prop-2-en-1-yloxy)carbonyl]amino}ethyl)-1,3-thiazole-4-carboxylic acid
• 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid

• Inchi： 1S/C11H14N2O4S/c1-3-6-17-11(16)12-5-4-8-13-9(10(14)15)7(2)18-8/h3H,1,4-6H2,2H3,(H,12,16)(H,14,15)
• InChI Key： NZVWSYHDXGAADT-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)N=C1CCNC(=O)OCC=C

Computed Properties

• Exact Mass: 270.06742811g/mol
• Monoisotopic Mass: 270.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 117Ų

Additional information on 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid

Introduction to 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2680770-75-4)

5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2680770-75-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties.

The structure of 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid is characterized by a central thiazole ring substituted with a methyl group at the 5-position and a carboxylic acid group at the 4-position. The presence of the prop-2-en-1-yloxy carbonylamino group on the ethyl side chain adds complexity and contributes to its biological activity. This structural arrangement provides a foundation for exploring its potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and biological evaluation of thiazole derivatives, including 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid. Studies have shown that this compound exhibits promising antimicrobial activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid has been investigated for its antifungal activity. Preliminary studies have demonstrated that it can effectively inhibit the growth of various fungal species, making it a potential candidate for the development of antifungal agents. The exact mechanism by which it exerts its antifungal effects is still under investigation but is thought to involve interference with fungal cell wall synthesis.

The anticancer potential of 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid has also been explored. In vitro studies have shown that it can induce apoptosis in cancer cells through the activation of caspase pathways. This compound has been tested against several cancer cell lines, including those derived from breast, lung, and colon cancers. The results have been promising, suggesting that further research into its anticancer mechanisms could lead to the development of new therapeutic strategies.

The synthesis of 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid involves several steps, including the formation of the thiazole ring and the introduction of the propenyl ether and carboxylic acid functionalities. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity. These improvements have facilitated more extensive biological testing and optimization efforts.

The pharmacokinetic properties of 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid are an important consideration for its potential use as a therapeutic agent. Studies have shown that it exhibits good solubility and stability under physiological conditions. Additionally, preliminary pharmacokinetic data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for effective drug delivery.

In terms of safety, preclinical studies have demonstrated that 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid is well-tolerated at therapeutic doses. Toxicity assessments have shown no significant adverse effects on major organs or systems at relevant concentrations. However, further safety evaluations are necessary to ensure its long-term safety profile before advancing to clinical trials.

The clinical potential of 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid is currently being explored through various preclinical studies and early-stage clinical trials. These trials aim to evaluate its efficacy and safety in treating specific infections or cancers. The results from these trials will provide crucial insights into its therapeutic potential and guide future research directions.

In conclusion, 5-methyl-2-(2-{(prop-2-en-1-yloxy)carbonylamino}ethyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2680770-75-4) represents a promising compound with diverse biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Ongoing research efforts are focused on optimizing its structure for enhanced efficacy and safety, ultimately aiming to bring this compound closer to clinical application.